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Introduction
Methyl Brassylate, also known as Ethylene Brassylate or Musk T, is a synthetic macrocyclic

musk widely utilized in the fragrance industry.[1] Its chemical name is 1,4-

Dioxacycloheptadecane-5,17-dione, with a molecular formula of C₁₅H₂₆O₄ and a molecular

weight of 270.36 g/mol . Valued for its soft, sweet, and persistent musky odor, it serves as a

foundational base note and an effective fixative in a variety of fragrance compositions,

enhancing the longevity and stability of the overall scent profile. Methyl Brassylate is a key

component in fine fragrances, personal care products, and household goods. Its stability and

performance in various matrices, including alcoholic solutions and detergents, make it a

versatile ingredient.

The quantitative analysis of Methyl Brassylate is crucial for quality control, formulation

development, and regulatory compliance. This document provides detailed application notes

and experimental protocols for the determination of Methyl Brassylate in fragrance

compositions using Gas Chromatography-Mass Spectrometry (GC-MS), the industry-standard

analytical technique for volatile and semi-volatile fragrance compounds.

Chemical and Physical Properties
A thorough understanding of Methyl Brassylate's properties is essential for developing robust

analytical methods.
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Property Value Reference

Molecular Formula C₁₅H₂₆O₄

Molecular Weight 270.36 g/mol

CAS Number 105-95-3

Appearance
Colorless to pale yellow

viscous liquid

Odor Profile
Soft, sweet, musky, with floral

and powdery nuances

Boiling Point
330-434°C at atmospheric

pressure

Vapor Pressure <0.001 mm Hg at 20°C

Solubility Practically insoluble in water

Log P (octanol/water) 4.3–4.7

Role in Fragrance Compositions
Methyl Brassylate's primary function in a fragrance is to act as a base note and a fixative. Its

low volatility ensures that its scent persists for an extended period, providing a long-lasting

impression. It is typically used in concentrations ranging from 0.2% to 10% in fragrance

concentrates, with most formulations containing between 0.5% and 3%.
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Caption: Logical relationship of Methyl Brassylate in fragrance compositions.

Experimental Protocols
Sample Preparation: Liquid-Liquid Extraction (LLE)
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This protocol is suitable for the extraction of Methyl Brassylate from simple fragrance matrices

like alcoholic solutions (e.g., Eau de Parfum, Eau de Toilette).

Materials:

Fragrance sample

Methyl tert-butyl ether (MTBE), HPLC grade

Deionized water

Anhydrous sodium sulfate

50 mL centrifuge tubes

Vortex mixer

Centrifuge

Syringe filters (0.45 µm)

GC vials

Procedure:

Weigh 0.5 g of the fragrance sample into a 50 mL amber centrifuge tube.

Add 5 mL of deionized water to the tube.

Add 5 mL of MTBE to the tube.

Vortex the mixture for 30 minutes.

Add 5 g of anhydrous sodium sulfate to remove water and aid phase separation.

Centrifuge the sample at 3000 x g for 30 minutes.

Carefully collect the supernatant (MTBE layer).
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Filter the supernatant through a 0.45 µm syringe filter into a clean GC vial.

The sample is now ready for GC-MS analysis.

Quantitative Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol outlines the instrumental parameters for the quantitative analysis of Methyl
Brassylate.

Instrumentation:

Gas Chromatograph with a Mass Selective Detector (GC-MS)

Autosampler

GC-MS Conditions:

Parameter Setting

GC Column
HP-5MS (30 m x 0.25 mm, 0.25 µm) or

equivalent

Injector Temperature 250°C

Injection Volume 1 µL

Injection Mode Splitless

Carrier Gas Helium at a constant flow of 1.0 mL/min

Oven Temperature Program
Initial 60°C, hold for 2 min; ramp at 10°C/min to

300°C, hold for 10 min

Transfer Line Temperature 280°C

Ion Source Temperature 230°C

Ionization Mode Electron Ionization (EI) at 70 eV

MS Acquisition Mode Selected Ion Monitoring (SIM)
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Selected Ion Monitoring (SIM) Parameters for Methyl Brassylate:

Ion (m/z) Dwell Time (ms) Description

98 100 Quantifier Ion

55 100 Qualifier Ion

86 100 Qualifier Ion

Note: The molecular ion of Methyl Brassylate (m/z 270) is often of low abundance in EI mass

spectra. The fragment ions at m/z 98, 55, and 86 are more intense and suitable for

quantification.

Data Presentation
Calibration Curve
A calibration curve should be prepared using a certified reference standard of Methyl
Brassylate. A stock solution is serially diluted in MTBE to prepare a series of calibration

standards.

Concentration (µg/mL) Peak Area (m/z 98)

1.0 [Insert Data]

5.0 [Insert Data]

10.0 [Insert Data]

25.0 [Insert Data]

50.0 [Insert Data]

100.0 [Insert Data]

Sample Analysis Results
The concentration of Methyl Brassylate in unknown samples is determined by interpolating

the peak area of the quantifier ion (m/z 98) from the calibration curve.
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Sample ID Peak Area (m/z 98)
Calculated
Concentration
(µg/mL)

Concentration in
Product (%)

Fragrance A [Insert Data] [Insert Data] [Insert Data]

Fragrance B [Insert Data] [Insert Data] [Insert Data]

Fragrance C [Insert Data] [Insert Data] [Insert Data]

Experimental Workflow

Sample Preparation

Instrumental Analysis

Data Processing

Fragrance Sample

Liquid-Liquid Extraction

Filtration

GC-MS Analysis

Peak Integration

Quantification

Calibration Curve
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Caption: Experimental workflow for the analysis of Methyl Brassylate.

Conclusion
The protocols and application notes presented here provide a robust framework for the

accurate and reliable quantification of Methyl Brassylate in fragrance compositions. The use

of GC-MS with a validated sample preparation method ensures high sensitivity and selectivity.

Adherence to these methodologies will support quality assurance, formulation optimization, and

regulatory adherence in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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